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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the experimental design of
cardiovascular studies utilizing AZ7976, a highly potent and selective small molecule agonist of
the Relaxin Family Peptide Receptor 1 (RXFP1). The provided protocols are based on
established methodologies for evaluating RXFP1 agonists and can be adapted for specific
research needs.

Introduction to AZ7976

AZ7976 is a novel, sub-nanomolar potency agonist for the human RXFP1 receptor, with a
reported pEC50 of over 10.5.[1][2] As an orally bioavailable small molecule, it offers a
significant advantage over peptide-based RXFP1 agonists, such as recombinant human
relaxin-2 (serelaxin), which have short half-lives and require intravenous administration.[2]
Activation of RXFP1 is a promising therapeutic strategy for various cardiovascular diseases
due to its known roles in promoting vasodilation, reducing fibrosis, and exerting anti-
inflammatory effects.[3][4] Preclinical studies with related RXFP1 agonists have demonstrated
beneficial effects in models of heart failure and atherosclerosis.[5][6] AZ7976 was identified as
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a lead compound for continued optimization, leading to the development of the clinical
candidate AZD5462.[6]

Mechanism of Action and Signaling Pathways

AZ7976 acts as an allosteric agonist at the RXFP1 receptor.[1] Upon binding, it potentiates the
receptor's signaling cascade, primarily through G-protein coupling. The activation of RXFP1 by
agonists like AZ7976 is known to stimulate multiple downstream pathways, including the
activation of adenylyl cyclase to produce cyclic AMP (cCAMP) and the phosphorylation of
extracellular signal-regulated kinase 1/2 (ERK1/2).[7] These pathways are crucial mediators of
the cardiovascular effects of RXFP1 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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